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Compound of Interest

Compound Name: [2,2'-Bipyridin]-6-amine

Cat. No.: B067492 Get Quote

An In-depth Technical Guide to [2,2'-Bipyridin]-6-amine

Introduction
[2,2'-Bipyridin]-6-amine, a heterocyclic aromatic compound, is a derivative of 2,2'-bipyridine, a

well-known chelating agent in coordination chemistry. The introduction of an amino group at the

6-position modifies its electronic properties and potential as a ligand, making it a compound of

interest for researchers in materials science and drug discovery. The bipyridine scaffold is a

privileged structure in medicinal chemistry, with various derivatives showing a range of

biological activities.[1] This guide provides a comprehensive overview of the known properties,

synthesis, and potential applications of [2,2'-Bipyridin]-6-amine.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of [2,2'-Bipyridin]-6-
amine.

Table 1: General Information and Identifiers
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Property Value Source

IUPAC Name 6-pyridin-2-ylpyridin-2-amine [2]

Synonyms
6-Amino-2,2'-bipyridine, 2,2'-

bipyridin-6-amine
[3]

CAS Number 178039-84-4 [3][4]

Molecular Formula C₁₀H₉N₃ [2][4]

Molecular Weight 171.20 g/mol [2][5]

Appearance White to off-white solid [3]

Table 2: Physicochemical Properties
Property Value Source

Melting Point 122-123 °C [5]

Boiling Point 354.953 °C at 760 mmHg [5]

Density 1.193 g/cm³ [5]

Flash Point 195.663 °C [5]

Storage Temperature

Room temperature, in an inert

atmosphere, kept in a dark

place

[3]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR)
The following are the reported ¹H and ¹³C NMR spectral data for [2,2'-Bipyridin]-6-amine.

¹H NMR (500 MHz, CDCl₃, ppm): δ 8.65 (s, 1H), 8.25 (d, 1H, J = 7.9 Hz), 7.79-7.76 (m, 1H),

7.71- 7.70 (m, 1H), 7.57 (t, 1H, J = 7.1 Hz), 7.26 (t, 1H, J = 7.1 Hz), 6.65 (d, 1H, J = 7.9 Hz),

4.53 (br, 2H).[3]
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¹³C NMR (125 MHz, CDCl₃, ppm): δ 157.97, 156.38, 154.57, 149.11, 138.58, 136.73,

123.31, 120.94, 111.59, 108.87.[3]

Reactivity and Applications
Coordination Chemistry
As a derivative of 2,2'-bipyridine, [2,2'-Bipyridin]-6-amine is expected to act as a bidentate

ligand, coordinating with various transition metals through its two nitrogen atoms.[6] The

presence of the amino group can influence the electronic properties of the resulting metal

complexes. The lone pair of electrons on the nitrogen of the amine group enables it to act as a

ligand and form dative covalent bonds with transition metal ions, potentially leading to the

formation of colored complex ions.[7]

Fluorescent Properties
Studies on amino-substituted bipyridines have shown that 6-amino-substituted derivatives

exhibit strong fluorescence.[8] For instance, 6-amino-6'-chloro-2,2'-bipyridine displays a strong

emission at a maximum wavelength (λmax) of 429.0 nm with a quantum yield (Φ) of 0.78 in

ethanol.[8] This suggests that [2,2'-Bipyridin]-6-amine may also possess interesting

photophysical properties.

Potential in Drug Discovery
The bipyridine scaffold is a recognized "privileged structure" in medicinal chemistry, with

derivatives showing a wide range of biological activities including anticancer, anti-inflammatory,

and antimicrobial properties.[1] While specific applications of [2,2'-Bipyridin]-6-amine in drug

discovery are not extensively documented, related compounds have been investigated. For

example, some bipyridine derivatives have shown cytotoxic effects against cancer cell lines.[9]

The amino group is a key pharmacophore in many bioactive molecules and can participate in

hydrogen bonding with biological targets.[1]

Experimental Protocols
Synthesis of [2,2'-Bipyridin]-6-amine
A common method for the synthesis of [2,2'-Bipyridin]-6-amine involves the amination of 6-

bromo-2,2'-bipyridine.[3]
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Materials:

6-bromo-2,2'-bipyridine

Copper(I) oxide (Cu₂O)

Ethylene glycol

Ammonia (NH₃)

Dichloromethane (DCM)

Saturated brine

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel

Hexane

Ethyl acetate

Procedure:

A mixture of 6-bromo-2,2'-bipyridine (3.0 mmol, 705 mg) and Cu₂O (0.01 mmol, 1.0 mg) in

ethylene glycol is added to an autoclave.[3]

The reaction system is charged with NH₃ to 10 atm at a pressure of 110 atm.[3]

After the reaction is complete, the mixture is cooled to room temperature.[3]

Water is added, and the aqueous phase is extracted with dichloromethane (DCM).[3]

The organic layers are combined, washed with saturated brine, and dried over anhydrous

MgSO₄.[3]

The solvent is evaporated under reduced pressure.[3]
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The crude product is purified by column chromatography using silica gel as the stationary

phase and a mixture of hexane and ethyl acetate (1:1) as the eluent to yield the final product

as a white solid.[3]

Visualizations
Synthesis Workflow
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Caption: Synthesis workflow for [2,2'-Bipyridin]-6-amine.
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Postulated Signaling Pathway Inhibition
Bipyridine derivatives have been hypothesized to interfere with signaling pathways such as the

NF-κB pathway, which is implicated in inflammation and cell survival.[1]
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Caption: Postulated inhibition of the NF-κB pathway.
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Safety Information
While a specific safety data sheet (SDS) for [2,2'-Bipyridin]-6-amine is not readily available,

data for the parent compound, 2,2'-bipyridine, can provide guidance on handling.

Hazards: Toxic if swallowed or in contact with skin.[10]

Precautions: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using

this product. Wear protective gloves and clothing.[10]

First Aid: If swallowed, immediately call a poison center or doctor. If on skin, wash with plenty

of water.[10]

It is crucial to handle [2,2'-Bipyridin]-6-amine in a well-ventilated area, using appropriate

personal protective equipment, including safety goggles, gloves, and a lab coat.

Conclusion
[2,2'-Bipyridin]-6-amine is a versatile compound with established physical, chemical, and

spectroscopic properties. Its synthesis is well-documented, and its structural similarity to other

bioactive bipyridines suggests potential for further investigation in medicinal chemistry and

materials science. Researchers and drug development professionals may find this compound

to be a valuable building block for the synthesis of novel ligands, metal complexes, and

potential therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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